N-(2,5-dimethylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide

• Molecular Formula: C23H22FNO
• Molecular Weight: 347.4 g/mol
• IUPAC Name: N-(2,5-dimethylphenyl)-2-(3-fluoro-4-phenylphenyl)propanamide
• InChI: InChI=1S/C23H22FNO/c1-15-9-10-16(2)22(13-15)25-23(26)17(3)19-11-12-20(21(24)14-19)18-7-5-4-6-8-18/h4-14,17H,1-3H3,(H,25,26)
• InChI Key: JKLSDELKDUEBDX-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)NC(=O)C(C)C2=CC(=C(C=C2)C3=CC=CC=C3)F

Description

N-(2,5-dimethylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide, also known as DMFP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in pharmaceutical research. DMFP is a non-opioid analgesic drug that has been shown to have promising results in the treatment of chronic pain.

Mechanism of Action

N-(2,5-dimethylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide acts as a selective antagonist of the transient receptor potential vanilloid 1 (TRPV1) receptor, which is involved in the transmission of pain signals. By blocking the TRPV1 receptor, N-(2,5-dimethylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide inhibits the transmission of pain signals, resulting in analgesia.
Biochemical and Physiological Effects:
N-(2,5-dimethylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide has been shown to have significant analgesic effects in animal models of chronic pain. It has also been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines. N-(2,5-dimethylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide has been shown to have no effect on blood pressure, heart rate, or respiratory rate, indicating that it does not have significant cardiovascular or respiratory side effects.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide has several advantages for lab experiments. It has a high potency and selectivity for the TRPV1 receptor, making it a useful tool for studying the role of this receptor in pain transmission. N-(2,5-dimethylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide also has a long duration of action, allowing for prolonged experiments. However, N-(2,5-dimethylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide is a relatively new compound, and its long-term safety and efficacy have not been fully established.

Future Directions

There are several future directions for research on N-(2,5-dimethylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide. One area of interest is the development of more potent and selective TRPV1 antagonists based on the structure of N-(2,5-dimethylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide. Another area of interest is the investigation of the potential use of N-(2,5-dimethylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide in combination with other analgesic drugs, such as nonsteroidal anti-inflammatory drugs (NSAIDs) or opioids, to enhance its analgesic effects. Additionally, further studies are needed to establish the long-term safety and efficacy of N-(2,5-dimethylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide in humans.

Synthesis Methods

The synthesis of N-(2,5-dimethylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide involves the reaction of 2-fluoro-4'-bromobiphenyl with 2,5-dimethylphenyl magnesium bromide, followed by the reaction of the resulting compound with propanoyl chloride. The final product is obtained after purification through column chromatography.

Scientific Research Applications

N-(2,5-dimethylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide has been extensively studied for its potential use as a non-opioid analgesic drug. It has been shown to have significant analgesic effects in animal models of chronic pain, without inducing the side effects commonly associated with opioid drugs. N-(2,5-dimethylphenyl)-2-(2-fluoro[1,1'-biphenyl]-4-yl)propanamide has also been studied for its potential use in the treatment of neuropathic pain and inflammatory pain.